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Cerulenin Solubility & Storage Guide

Cerulenin is highly soluble in DMSO, but its stability is crucial for experimental success. The following

table consolidates key data for preparing your stock solutions.

Solvent Solubility Notes & Stability

DMSO 10 - 25 mg/mL
[1] [2]

Preferred for stock solutions. Unstable in aqueous and basic
solutions; use freshly prepared stock for best results [3].

Ethanol 5 mg/mL [1] An alternative for stock preparation.

Acetone 20 mg/mL [3] Suitable for stock solutions.

Water ~0.2 mg/mL [3] Avoid for long-term storage due to rapid degradation.

Storage Recommendation: Store solid Cerulenin and prepared stock solutions at -20°C, protected from

light, in a tightly sealed container [3] [2]. Some manufacturers also recommend storage at 2-8°C [1].
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Experimental Protocol: Preparing a 10 mM Stock
Solution in DMSO

This protocol outlines how to prepare a standard 10 mM Cerulenin stock solution.

Calculation: To prepare 1 mL of a 10 mM solution, calculate the mass of Cerulenin needed.

Cerulenin Molecular Weight: 223.27 g/mol [4] [3] [2].
Mass = (Molarity) × (Volume in L) × (Molecular Weight)

Mass = (0.010 mol/L) × (0.001 L) × (223.27 g/mol) = 2.23 mg

Weighing: Accurately weigh out 2.23 mg of Cerulenin powder.

Dissolution: Transfer the powder to a volumetric vial and add 1 mL of pure, anhydrous DMSO. Vortex

or sonicate briefly to ensure complete dissolution, resulting in a clear solution [2].

Aliquoting and Storage: Immediately aliquot the stock solution into smaller, single-use volumes to

minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C, protected from light and moisture

[2].

Common Issues & Troubleshooting

Here are solutions to common problems researchers face when working with Cerulenin.

Problem Possible Cause Solution & Prevention

Loss of activity Degraded stock solution;

exposure to water or basic
pH [3].

Use fresh DMSO aliquots; ensure solvent

anhydrous; avoid buffered solutions for stock;
aliquot and freeze stock immediately.

Precipitation in
assay

DMSO concentration too
high; poor aqueous solubility

[3].

Keep final DMSO concentration low (e.g., 0.1-
0.5%); add stock solution to aqueous buffer while

vortexing gently.

Inconsistent
results

Degraded compound;

inaccurate concentration.

Use freshly prepared stock; confirm concentration

with UV-Vis if needed.
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Cerulenin's Mechanism of Action

Cerulenin is a natural epoxy-acylamide antibiotic that acts as a potent and irreversible inhibitor of Fatty

Acid Synthase (FASN) [4] [2]. It specifically binds to the β-ketoacyl-ACP synthase domain of FASN,

blocking the condensation step in the fatty acid synthesis cycle [4] [1]. This disruption depletes cellular fatty

acids and leads to the accumulation of the precursor malonyl-CoA, which can trigger apoptosis, especially in

cancer cells with upregulated lipogenesis [2]. The following diagram illustrates this mechanism and its

cellular consequences.
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Key Takeaways for Your Experiments

Stability is Paramount: The most critical factor is Cerulenin's instability. Always use freshly
prepared stock solutions and avoid exposing them to water or basic conditions for extended

periods [3].
Validate Your Stock: If your experimental results are inconsistent, suspect stock degradation first.

Reproducing an experiment with a newly prepared stock is a good troubleshooting step.
Match Solvent to Application: While DMSO is the standard for stock solutions, your assay's final

DMSO concentration and compatibility with cells or enzymes must be carefully considered.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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